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Compound of Interest

Compound Name: EMD 56551

Cat. No.: B15073625 Get Quote

A comprehensive search for the compound designated as EMD 56551, with the chemical

formula C24H31N3O2, has yielded no specific information regarding its application in

behavioral neuroscience research.

Despite extensive searches for its mechanism of action, pharmacological data, and use in

experimental protocols, no publicly available scientific literature or supplier information could be

retrieved for a compound with this specific designation. The chemical formula C24H31N3O2 is

associated with multiple chemical structures, but none are explicitly linked to the identifier

"EMD 56551" in the context of neuroscience or behavioral studies.

The "EMD" designation is often associated with compounds from Merck KGaA, Darmstadt,

Germany (formerly E. Merck, Darmstadt). It is possible that EMD 56551 represents an internal

code for a compound that was either discontinued in early-stage development, never publicly

disclosed in detail, or is known by a different public name that is not indexed with this internal

code.

Conclusion for Researchers, Scientists, and Drug Development Professionals:

Due to the lack of available data, it is not possible to provide application notes, experimental

protocols, quantitative data tables, or signaling pathway diagrams for EMD 56551.

Researchers interested in this specific compound are advised to:

Verify the Compound Identifier: Double-check the accuracy of the name "EMD 56551" and

the chemical formula. There may be a typographical error in the designation.
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Consult Internal Documentation: If this compound was sourced from a commercial or

academic partner, it is recommended to consult any internal documentation or contact the

original source for more information.

Search for Alternative Names: If any alternative chemical names, CAS numbers, or structural

information are available, these should be used to conduct a new search.

Without further identifying information, no specific guidance can be provided on the use of

"EMD 56551" in behavioral neuroscience research. Standard protocols for novel compound

screening in behavioral assays would need to be adapted based on the hypothesized target

and mechanism of action, which are currently unknown.

Below are generalized examples of diagrams and protocols that are commonly used in

behavioral neuroscience for compound evaluation. These are provided as templates and are

not specific to EMD 56551.

General Experimental Workflow for a Novel
Compound in Behavioral Neuroscience
This diagram illustrates a typical workflow for evaluating a novel compound's effects on

behavior.
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Caption: A generalized workflow for the preclinical assessment of a novel psychoactive

compound.

Example Signaling Pathway Diagram (Hypothetical)
This diagram illustrates a hypothetical signaling pathway that a novel compound might

modulate. This is a generic example and does not represent the actual mechanism of EMD
56551.
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To cite this document: BenchChem. [Application Notes and Protocols for EMD 56551 in
Behavioral Neuroscience Research]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15073625#using-emd-56551-in-behavioral-
neuroscience-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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